N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C23H15BrN2O4/c24-15-10-11-19(18(12-15)21(28)14-6-2-1-3-7-14)25-20(27)13-26-22(29)16-8-4-5-9-17(16)23(26)30/h1-12H,13H2,(H,25,27)
• InChI Key: SSODIFRMVIJEQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C23H15BrN2O4
• Molecular Weight: 463.3 g/mol

Description

N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide, also known as BBIA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. BBIA belongs to the class of compounds known as benzoylphenylureas, which are widely used as insecticides. However, BBIA has shown promise as a research tool due to its ability to selectively inhibit the activity of a specific enzyme, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Anticonvulsant and Antidepressant Evaluation

A series of indoline derivatives, including compounds with structural similarities to the queried molecule, have been designed, synthesized, and evaluated for anticonvulsant activities using various models. These studies reveal that certain compounds exhibit significant anticonvulsant activity, demonstrating the therapeutic potential of such structures in treating neurological disorders (Nath et al., 2021).

Anti-Inflammatory Agents

Compounds structurally related to the queried molecule have been synthesized and evaluated for anti-inflammatory activity using in vitro and in vivo models. These studies indicate promising anti-inflammatory properties, highlighting the potential of such compounds in developing new anti-inflammatory drugs (Nikalje et al., 2015).

Catalysis and Synthesis

Research into the synthesis of complex molecules often involves the development of novel catalysts. For example, pincer-functionalized compounds have been prepared and evaluated for their efficiency in catalyzing ketone reductions, demonstrating the application of such compounds in synthetic chemistry and potentially in industrial processes (Facchetti et al., 2016).

Antimicrobial Activity

The synthesis and evaluation of new compounds, including those with acetamide groups, have been explored for their antimicrobial activity. Such studies contribute to the search for new antibiotics and antimicrobial agents, addressing the growing concern over antibiotic resistance (Fahim & Ismael, 2019).